Cas no 1803742-60-0 (3-Bromo-1-(3,4-diethylphenyl)propan-2-one)

• Product Name: 3-Bromo-1-(3,4-diethylphenyl)propan-2-one
• CAS No: 1803742-60-0
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 4792820
• Update Time: 2025-05-24

3-Bromo-1-(3,4-diethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3,4-diethylphenyl)propan-2-one

• Inchi： 1S/C13H17BrO/c1-3-11-6-5-10(7-12(11)4-2)8-13(15)9-14/h5-7H,3-4,8-9H2,1-2H3
• InChI Key： DOKMOYJMIYBNBN-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CC)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(3,4-diethylphenyl)propan-2-one

3-Bromo-1-(3,4-diethylphenyl)propan-2-one (CAS No. 1803742-60-0)

3-Bromo-1-(3,4-diethylphenyl)propan-2-one is a versatile organic compound with the CAS registry number 1803742-60-0. This compound belongs to the class of ketones and features a bromine atom at the third position of the propanone backbone, along with a substituted phenyl group at the first position. The phenyl group is further substituted with ethyl groups at the 3 and 4 positions, making this molecule a derivative of acetophenone with specific functional groups that influence its chemical reactivity and applications.

The synthesis of 3-Bromo-1-(3,4-diethylphenyl)propan-2-one typically involves multi-step organic reactions, often starting from benzene derivatives. The introduction of ethyl groups at the 3 and 4 positions of the phenyl ring can be achieved through Friedel-Crafts alkylation or other electrophilic substitution methods. The bromination at the propanone moiety is usually carried out using brominating agents such as N-bromosuccinimide (NBS) or elemental bromine in appropriate solvents under controlled conditions. The compound's structure is stabilized by resonance effects within the aromatic ring and the ketone group, making it relatively stable under normal conditions.

Recent studies have highlighted the potential of 3-Bromo-1-(3,4-diethylphenyl)propan-2-one in various fields, including pharmaceutical chemistry and materials science. In pharmaceutical applications, this compound serves as an intermediate in the synthesis of bioactive molecules. Its bromine atom acts as a reactive site for further functionalization, enabling the creation of diverse pharmacophores with potential therapeutic applications. For instance, researchers have explored its use in designing inhibitors for kinases and other enzymes involved in disease pathways.

In materials science, 3-Bromo-1-(3,4-diethylphenyl)propan-2-one has been investigated for its role in polymer synthesis and as a precursor for advanced materials. The compound's aromaticity and substituent effects make it suitable for generating polymers with tailored electronic properties. Recent advancements in click chemistry have also utilized this compound as a building block for constructing supramolecular assemblies and stimuli-responsive materials.

The chemical properties of 3-Bromo-1-(3,4-diethylphenyl)propan-2-one are significantly influenced by its substituents. The ethyl groups on the phenyl ring provide steric bulk, which can modulate the molecule's reactivity and solubility. The bromine atom introduces electron-withdrawing effects, enhancing the electrophilicity of the propanone carbonyl group. This makes the compound amenable to nucleophilic additions and other transformations commonly employed in organic synthesis.

From an analytical standpoint, 3-Bromo-1-(3,4-diethylphenyl)propan-2-one can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods help confirm its molecular structure and purity. For example, IR spectroscopy reveals characteristic absorption bands for the C=O stretch (~1700 cm⁻¹) and aromatic C-H stretches (~3050 cm⁻¹). NMR spectroscopy provides detailed information about the electronic environment of protons and carbons, aiding in structural elucidation.

Recent research has also focused on understanding the environmental fate and toxicity of 3-Bromo-1-(3,4-diethylphenyl)propan-2-one. Studies indicate that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further investigations are needed to assess its long-term impact on ecosystems and human health.

In conclusion, 3-Bromo-1-(3,4-diethylphenyl)propan-2-one (CAS No. 1803742-60-0) is a valuable organic compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an intermediate in drug discovery and materials development while offering opportunities for fundamental research into its chemical properties and environmental behavior.